Cas no 73806-53-8 ((1S,2R)-1-(2-ethylphenyl)-2-methylcyclohexanol)

• Product Name: (1S,2R)-1-(2-ethylphenyl)-2-methylcyclohexanol
• CAS No: 73806-53-8
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 1762446
• PubChem ID: 3056589
• Update Time: 2025-04-21

(1S,2R)-1-(2-ethylphenyl)-2-methylcyclohexanol Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-1-(2-ethylphenyl)-2-methylcyclohexanol
• (1S,2R)-1-(2-ethylphenyl)-2-methylcyclohexan-1-ol
• trans-1-(2-Ethylphenyl)-2-methylcyclohexanol
• DTXSID40224228
• Cyclohexanol, 1-(2-ethylphenyl)-2-methyl-, (E)-
• BRN 2454648
• 73806-53-8

• Inchi： 1S/C15H22O/c1-3-13-9-4-5-10-14(13)15(16)11-7-6-8-12(15)2/h4-5,9-10,12,16H,3,6-8,11H2,1-2H3/t12-,15+/m1/s1
• InChI Key： UDOVUYSGHLSSPN-DOMZBBRYSA-N
• SMILES： O[C@@]1(C2C=CC=CC=2CC)CCCC[C@H]1C

Computed Properties

• Exact Mass: 218.167065321g/mol
• Monoisotopic Mass: 218.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.997
• Boiling Point: 324.8°C at 760 mmHg
• Flash Point: 132.4°C
• Refractive Index: 1.532